Cas no 872987-45-6 (N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872987-45-6
• MF: C₁₅H₁₃N₅O₂S
• MW: 327.361020803452
• CID: 5508896
• Update Time: 2025-06-03

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[6-(4-pyridinyl)-3-pyridazinyl]thio]-
• N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C15H13N5O2S/c1-10-8-13(20-22-10)17-14(21)9-23-15-3-2-12(18-19-15)11-4-6-16-7-5-11/h2-8H,9H2,1H3,(H,17,20,21)
• InChI Key： CIILRJHCUYOPOI-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1=NN=C(C2C=CN=CC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide

Professional Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-45-6)

N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 872987-45-6, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural complexity of this molecule, featuring an oxazole ring fused with a pyridazine core and functionalized with a pyridine moiety, positions it as a candidate for further exploration in drug discovery.

The oxazole moiety is a heterocyclic compound characterized by a five-membered ring containing two oxygen atoms. This structural feature is known to contribute to the biological activity of various pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of a methyl group at the 5-position of the oxazole ring enhances its chemical reactivity and may influence its pharmacokinetic properties. The pyridazine core, on the other hand, is a six-membered aromatic ring containing two adjacent nitrogen atoms. This scaffold is frequently employed in medicinal chemistry due to its versatility in forming hydrogen bonds and its ability to modulate electronic properties within the molecule.

The introduction of a sulfanyl group at the 3-position of the pyridazine ring adds another layer of functionality to the molecule. Sulfanyl groups are known to participate in various biochemical interactions, including hydrogen bonding and metal coordination, which can be exploited for therapeutic purposes. Additionally, the presence of a pyridine substituent at the 4-position of the pyridazine ring further diversifies the molecular interactions and may enhance binding affinity to biological targets. The acetamide moiety at the 2-position of the oxazole ring provides a polar amide group, which can improve solubility and metabolic stability.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions, cyclization processes, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex heterocyclic framework efficiently. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography is essential for characterizing the structure of this compound accurately.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds due to their demonstrated biological activity. Research has shown that compounds containing oxazole and pyridazine moieties exhibit promising pharmacological properties in various disease models. For instance, derivatives of these scaffolds have been investigated for their potential anti-inflammatory, anticancer, and antimicrobial effects. The unique structural features of N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide make it an attractive candidate for further pharmacological evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs suggest utility in other areas such as agrochemicals and materials science. For example, derivatives of oxazole and pyridazine have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants. Additionally, the electronic properties of these heterocyclic compounds make them suitable candidates for use in organic electronics and photovoltaic devices.

Evaluation of the pharmacological potential of N-(5-methyl-1,2-oxazol-3-yl)-2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}acetamide requires rigorous in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with biological targets such as enzymes and receptors. Techniques such as enzyme inhibition assays, receptor binding studies, and cell-based assays are commonly employed to assess potential pharmacological activity. In vivo studies are then conducted to evaluate efficacy and safety profiles in animal models. These studies can provide valuable information on dosage requirements, pharmacokinetic behavior, and potential side effects.

The development of novel drug candidates is a complex process that involves multiple stages from discovery to commercialization. N-(5-methyl-1,2-oxazol-3-y